Cas no 1218790-95-4 (2-(isobutoxy)pyridine-3-boronic acid)

2-(Isobutoxy)pyridine-3-boronic acid is a boronic acid derivative featuring a pyridine core substituted with an isobutoxy group at the 2-position and a boronic acid moiety at the 3-position. This compound is primarily utilized as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures. Its stability under typical reaction conditions and compatibility with various functional groups make it a valuable reagent in pharmaceutical and agrochemical research. The isobutoxy substituent enhances solubility in organic solvents, facilitating handling and purification. This product is suitable for applications requiring precise control over molecular architecture in complex organic synthesis.

2-(isobutoxy)pyridine-3-boronic acid structure

1218790-95-4 structure

Product Name:2-(isobutoxy)pyridine-3-boronic acid

CAS No:1218790-95-4

MF:C₉H₁₄BNO₃

MW:195.023362636566

MDL:MFCD07374888

CID:829202

Update Time:2025-06-07

2-(isobutoxy)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

- (2-Isobutoxypyridin-3-yl)boronic acid
- 2-ISOBUTOXYPYRIDINE-3-BORONIC ACID
- 2-(isobutoxy)pyridine-3-boronic acid
- MDL： MFCD07374888
- Inchi： 1S/C9H14BNO3/c1-7(2)6-14-9-8(10(12)13)4-3-5-11-9/h3-5,7,12-13H,6H2,1-2H3
- InChI Key： VMPOWUYMVMJUSI-UHFFFAOYSA-N
- SMILES： O(C1C(B(O)O)=CC=CN=1)CC(C)C

Computed Properties

Exact Mass: 195.10700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4

Experimental Properties

PSA: 62.58000
LogP: -0.20380

2-(isobutoxy)pyridine-3-boronic acid Pricemore >>

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